6-oxo-N-(4-(2-oxo-2-((pyridin-3-ylmethyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-(pyridin-3-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c23-14-4-3-12(9-20-14)16(25)22-17-21-13(10-26-17)6-15(24)19-8-11-2-1-5-18-7-11/h1-5,7,9-10H,6,8H2,(H,19,24)(H,20,23)(H,21,22,25)
• InChI Key: ZFGYMQYCJHNTJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

The compound “6-oxo-N-(4-(2-oxo-2-((pyridin-3-ylmethyl)amino)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide” is also known by its IUPAC name “6-oxo-N-[4-(2-oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide”. It has a molecular weight of 346.4.

Scientific Research Applications

Synthesis and Biological Activities

Research has been focused on synthesizing novel derivatives and evaluating their potential in biological applications. For instance, derivatives of 6-oxo-pyridine-3-carboxamide have been synthesized and evaluated for their antimicrobial and antifungal properties. These derivatives showed broad-spectrum antibacterial activity and were found to be equipotent to reference drugs like Ampicillin and Gentamicin against tested bacteria. Additionally, certain derivatives exhibited potent antifungal activity, comparable to Amphotericin B, against Aspergillus fumigatus (El-Sehrawi et al., 2015).

Molecular Docking and Computational Studies

Further studies include the computational analysis and non-linear optical (NLO) properties of similar compounds. Molecular docking studies have been conducted to understand the binding interactions of these compounds with biological targets. For example, the synthesis of 6-amino-5-cyano-2-oxo derivatives and their examination through computational chemistry methods have revealed insights into their potential anticancer activities via inhibition of tubulin polymerization (Jayarajan et al., 2019).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives have also been synthesized, evaluated as anticancer and anti-5-lipoxygenase agents, showcasing the diverse therapeutic potential of compounds within this chemical class (Rahmouni et al., 2016).

Molluscicidal Properties

Another area of application is the development of compounds with molluscicidal properties, aimed at combating schistosomiasis by targeting the snail vectors of the disease. Thiazolo[5,4-d]pyrimidines, for example, have been synthesized and shown to possess such properties, indicating the potential use of these compounds in public health interventions (El-bayouki & Basyouni, 1988).